Cas no 2172232-17-4 (3-(2-ethoxy-4-fluorophenyl)furan)

• Product Name: 3-(2-ethoxy-4-fluorophenyl)furan
• CAS No: 2172232-17-4
• MF: C₁₂H₁₁FO₂
• MW: 206.212947130203
• CID: 6133578
• PubChem ID: 165879152
• Update Time: 2025-06-07

3-(2-ethoxy-4-fluorophenyl)furan Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxy-4-fluorophenyl)furan
• EN300-1586047
• 2172232-17-4

• Inchi： 1S/C12H11FO2/c1-2-15-12-7-10(13)3-4-11(12)9-5-6-14-8-9/h3-8H,2H2,1H3
• InChI Key： TUJCELKTKNYPKF-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2=COC=C2)=C(C=1)OCC

Computed Properties

• Exact Mass: 206.07430775g/mol
• Monoisotopic Mass: 206.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 22.4Ų

Additional information on 3-(2-ethoxy-4-fluorophenyl)furan

Introduction to 3-(2-ethoxy-4-fluorophenyl)furan (CAS No. 2172232-17-4)

3-(2-ethoxy-4-fluorophenyl)furan, identified by the Chemical Abstracts Service Number (CAS No.) 2172232-17-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic compound features a furan ring substituted with an ethoxy group at the 2-position and a fluorine atom at the 4-position of the phenyl ring. The unique structural configuration of this molecule imparts distinct chemical properties that make it a valuable scaffold for the development of novel therapeutic agents.

The furan moiety is a prominent feature in many biologically active molecules, known for its ability to interact with various biological targets due to its electron-deficient nature and capacity to form hydrogen bonds. The presence of the ethoxy group enhances lipophilicity while maintaining metabolic stability, making it an attractive substituent in drug design. Additionally, the fluorine atom introduces electronic and steric effects that can modulate binding affinity and selectivity, which are critical factors in optimizing drug efficacy and minimizing side effects.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 3-(2-ethoxy-4-fluorophenyl)furan as a lead compound for addressing various therapeutic challenges. Studies have demonstrated its utility in inhibiting key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of this compound allow for precise tuning of its pharmacokinetic properties, including solubility, bioavailability, and metabolic clearance.

In particular, the combination of the ethoxy-4-fluorophenyl moiety has been shown to enhance binding interactions with target proteins by optimizing hydrophobic interactions and π-stacking effects. This has led to the discovery of several analogs with improved pharmacological profiles, which are currently under investigation in preclinical studies. The fluorine substituent, in particular, has been linked to increased metabolic stability and reduced susceptibility to enzymatic degradation, thereby extending the half-life of potential drug candidates.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. 3-(2-ethoxy-4-fluorophenyl)furan exemplifies how structural modifications can yield compounds with enhanced biological activity. Researchers have leveraged its scaffold to develop derivatives with targeted action against neurological disorders, cardiovascular diseases, and infectious pathogens. The furan ring's ability to adopt multiple conformations also contributes to its versatility as a pharmacophore, allowing for fine-tuning of molecular interactions.

One notable area of research involves using 3-(2-ethoxy-4-fluorophenyl)furan as a precursor in synthesizing kinase inhibitors. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases. By incorporating this compound into kinase inhibition studies, scientists have identified novel inhibitors that exhibit high selectivity for specific kinases while minimizing off-target effects. This underscores the compound's potential as a building block for next-generation therapeutics.

The synthesis of 3-(2-ethoxy-4-fluorophenyl)furan involves multi-step organic reactions that highlight its synthetic accessibility. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalization, have been employed to construct its complex framework efficiently. These synthetic strategies not only ensure high yields but also allow for scalable production, which is essential for industrial applications.

From a regulatory perspective, 3-(2-ethoxy-4-fluorophenyl)furan has been scrutinized for its safety profile and environmental impact. Preclinical toxicology studies have assessed its acute and chronic toxicity profiles, providing insights into its potential hazards and safe handling guidelines. Additionally, efforts have been made to evaluate its biodegradability and ecotoxicity to ensure compliance with environmental regulations.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the development of derivatives based on 3-(2-ethoxy-4-fluorophenyl)furan. Predictive models have been trained on large datasets containing biological activity data to identify promising analogs with optimized properties. This approach has enabled researchers to design molecules with enhanced potency and reduced toxicity without extensive experimental screening.

Future directions in research may explore the use of 3-(2-ethoxy-4-fluorophenyl)furan in combination therapies, where it could serve as a synergistic component alongside other therapeutic agents. Its ability to modulate multiple biological pathways makes it a candidate for developing polypharmacological drugs that address complex diseases more effectively than single-target therapies.

In conclusion,3-(2-ethoxy-4-fluorophenyl)furan (CAS No. 2172232-17-4) represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of chemical properties positions it as a versatile scaffold for developing novel therapeutics across diverse medical disciplines. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry endeavors.